8,8-Dimethyl-2-phenyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one
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Overview
Description
“8,8-Dimethyl-2-phenyl-4H,8H-benzo[1,2-b:3,4-b’]dipyran-4-one” is a chemical compound with the molecular formula C20H16O3 . It is classified as an extended flavonoid . This compound is a natural product found in Lonchocarpus heptaphyllus .
Molecular Structure Analysis
The molecular structure of “8,8-Dimethyl-2-phenyl-4H,8H-benzo[1,2-b:3,4-b’]dipyran-4-one” can be represented by the InChI string: InChI=1S/C20H16O3/c1-20(2)11-10-15-17(23-20)9-8-14-16(21)12-18(22-19(14)15)13-6-4-3-5-7-13/h3-12H,1-2H3
.
Physical And Chemical Properties Analysis
The physical and chemical properties of “8,8-Dimethyl-2-phenyl-4H,8H-benzo[1,2-b:3,4-b’]dipyran-4-one” include its molecular formula (C20H16O3), net charge (0), average mass (304.345), and mono-isotopic mass (304.10994) .
Scientific Research Applications
Synthesis and Chemical Structures
Novel Synthesis Techniques : 8,8-Dimethyl-2-phenyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one has been synthesized through various techniques. For instance, a novel synthesis of dihydropyranoflavonols involves the condensation of specific chroman derivatives to yield compounds like 3-nitro-8,8-dimethyl-2-phenyl-7,8-dihydro-2H,6H-benzo[1,2-b:5,4-b′]dipyran, which is closely related to the chemical (Takkellapati, Mathur, & Trivedi, 1985).
Molecular Structure Analysis : Research on isomeric structures such as calanone and isocalanone, which are structurally similar to this compound, reveals details about their crystal and molecular structures, highlighting strong intramolecular hydrogen bonding patterns (Vittal, Cao, Goh, Tan, & Sim, 1998).
Isolation and Derivative Synthesis
Isolation from Plant Sources : Studies have successfully isolated pyranocoumarins and related compounds from various plant sources. For example, research on Atalantia racemosa led to the isolation of new pyranoflavones closely related to the compound (Banerji, Luthria, & Prabhu, 1988).
Synthesis of Linear Pyranocoumarins : The synthesis of linear pyranocoumarins, such as xanthyletin and 3-phenylxanthyletin, which share a similar structural framework with this compound, has been described in detail (Ahluwalia, Bhat, Prakash, & Khanna, 1981).
Biological and Chemical Properties
Phytotoxic Compounds Study : Research involving the isolation of new pyranocoumarins from Prionosciadium watsoni highlights the phytotoxic properties of these compounds, which might be relevant to similar compounds like this compound (Valencia-Islas, Abbas, Bye, Toscano, & Mata, 2002).
Structural Analysis for Enhanced Properties : The study of seselin, a naturally occurring pyrano coumarin structurally related to this compound, involved its cocrystallization with thiourea, demonstrating enhanced anti-leishmanial activity. This suggests potential applications in optimizing the properties of similar compounds (Hussain, Kumar, Choudhary, & Yousuf, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is a type of extended flavonoid , and flavonoids are generally known to interact with a wide range of protein targets, including enzymes, receptors, and ion channels.
Biochemical Pathways
Flavonoids, in general, are involved in a variety of biochemical pathways, including those related to inflammation and oxidative stress .
Pharmacokinetics
It is soluble in dmso , which suggests it may have good bioavailability.
Result of Action
Flavonoids are generally known to have antioxidant, anti-inflammatory, and anticancer effects .
Biochemical Analysis
Biochemical Properties
As an extended flavonoid, it may interact with various enzymes, proteins, and other biomolecules
Cellular Effects
As a flavonoid, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
8,8-dimethyl-2-phenylpyrano[2,3-f]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O3/c1-20(2)11-10-15-17(23-20)9-8-14-16(21)12-18(22-19(14)15)13-6-4-3-5-7-13/h3-12H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKWJAHRWPDNPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C=CC2=C(O1)C=CC3=C2OC(=CC3=O)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601346930 |
Source
|
Record name | 8,8-Dimethyl-2-phenyl-4H,8H-pyrano[2,3-f]chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601346930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64125-32-2 |
Source
|
Record name | 8,8-Dimethyl-2-phenyl-4H,8H-pyrano[2,3-f]chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601346930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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